Cas no 2097937-20-5 (5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide)

• Product Name: 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide
• CAS No: 2097937-20-5
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• CID: 5938389
• PubChem ID: 126850237
• Update Time: 2025-06-09

5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-fluoro-N-(4-methylcyclohexyl)-
• AKOS032464663
• 2097937-20-5
• F1907-9471

• Inchi： 1S/C13H17FN2O/c1-9-2-4-12(5-3-9)16-13(17)10-6-11(14)8-15-7-10/h6-9,12H,2-5H2,1H3,(H,16,17)
• InChI Key： LWYNFGJOUMPLDB-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C=C1C(NC1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 236.13249133g/mol
• Monoisotopic Mass: 236.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 371.8±27.0 °C(Predicted)
• pka: 13.32±0.40(Predicted)

Additional information on 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide

5-Fluoro-N-(4-Methylcyclohexyl)pyridine-3-carboxamide: An Overview of a Promising Compound (CAS No. 2097937-20-5)

5-Fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide (CAS No. 2097937-20-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide.

Chemical Structure and Properties

5-Fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide is a pyridine derivative with a fluoro substituent at the 5-position and an N-(4-methylcyclohexyl) group attached to the carboxamide moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule. The fluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the N-(4-methylcyclohexyl) group contributes to its binding affinity and selectivity for specific biological targets.

The molecular formula of 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide is C₁₄H₁₈FN₂O, with a molecular weight of approximately 261.30 g/mol. It is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide has been reported in several studies, with various synthetic routes being explored to optimize yield and purity. One common approach involves the reaction of 5-fluoropyridine-3-carboxylic acid with 4-methylcyclohexylamine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt). This method typically yields high purity products with good yields.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve product yields. In this method, 5-fluoropyridine-3-carboxylic acid is reacted with 4-methylcyclohexylamine under microwave irradiation, leading to the formation of 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide. This approach is particularly advantageous for large-scale production due to its efficiency and scalability.

Biological Activities

5-Fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. Recent research has highlighted its ability to modulate specific biological pathways and receptors, making it a promising candidate for drug development.

In neurodegenerative diseases such as Alzheimer's disease (AD), 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide has been shown to exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta (Aβ) peptides and reducing oxidative stress. Studies have demonstrated that this compound can cross the blood-brain barrier (BBB), making it a viable candidate for central nervous system (CNS) disorders.

In cancer research, 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide has been investigated for its anti-proliferative and pro-apoptotic properties. It has been found to selectively target cancer cells by inducing cell cycle arrest and apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be developed into a novel anticancer agent with minimal side effects on normal cells.

Clinical Trials and Future Prospects

The promising preclinical results of 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety, tolerability, and pharmacokinetics of this compound in human subjects. Preliminary data from these trials have shown that 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to evaluate the efficacy of this compound in treating specific diseases such as AD and various types of cancer. The development of new therapeutic agents like 5-fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide is crucial for addressing unmet medical needs and improving patient outcomes.

Conclusion

5-Fluoro-N-(4-methylcyclohexyl)pyridine-3-carboxamide, with its unique chemical structure and promising biological activities, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in neurodegenerative diseases and cancer make it an exciting candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may soon play a vital role in improving human health.